Cas no 54882-05-2 (Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate)

• Product name: Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate
• CAS No: 54882-05-2
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 5688512

Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate

• Inchi： 1S/C17H18O4S/c1-2-21-17(19)16(15(18)13-9-5-3-6-10-13)22(20)14-11-7-4-8-12-14/h3-12,15-16,18H,2H2,1H3
• InChI Key： HDJXLPWYYIUSFC-UHFFFAOYSA-N
• SMILES： C1(C(O)C(S(C2=CC=CC=C2)=O)C(OCC)=O)=CC=CC=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 126.5 °C
• Boiling Point: 527.6±50.0 °C(Predicted)
• pka: 12.60±0.20(Predicted)